1,2-Epoxybutane

• CAS No.: 106-88-7
• Product Name: 1,2-Epoxybutane
• Molecular Formula: C4H8O
• Molecular Weight: 72.11 g/mol
• IUPAC Name: 2-ethyloxirane
• Standard InChI: InChI=1S/C4H8O/c1-2-4-3-5-4/h4H,2-3H2,1H3
• Standard InChIKey: RBACIKXCRWGCBB-UHFFFAOYSA-N
• SMILES: CCC1CO1
• Canonical SMILES: CCC1CO1
• Boiling Point: 145 °F at 760 mm Hg (NTP, 1992); 63.3 °C; 63.4 °C
• Colorform: Colorless liquid
• Density: 0.826 at 77 °F (USCG, 1999); 0.8297 g/cu cm at 20 °C; 0.83 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.3
• Flash Point: 10 °F (NTP, 1992); -7 °F (-22 °C) (closed cup); -22 °C c.c.
• Melting Point: -76 °F (NTP, 1992); -150 °C
• Physical Description: 1,2-butylene oxide appears as a clear colorless volatile liquid with an ethereal odor. Flash point near 0°F. Density about 6.9 lb / gal. Soluble in water. Boiling point near 140°F. Flammable over a wide range of vapor-air concentrations. May polymerize with the evolution of heat and possible rupture of container if contaminated. Vapors irritate eyes, skin and respiratory system. Prolonged contact with skin may cause in delayed burns. Vapors are heavier than air. Used as an intermediate to make various polymers. Chemicals that polymerize are often stabilized by refrigeration.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: 1,2-Epoxybutane is an epoxide.; 1,2-Epoxybutane is primarily used as a stabilizer in chlorinated hydrocarbon solvents. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of 1,2-epoxybutane in humans. Irritation and inflammation of the nasal passageways, lungs, and skin have been observed in animal studies following acute inhalation and dermal exposures. Chronic inhalation exposure of rats and mice to 1,2-epoxybutane causes degenerative lesions of the nasal cavity. In a National Toxicology Program (NTP) study, tumors of the nasal cavity and alveolar/bronchial tumors were produced in rats, while no tumors were observed in mice. The International Agency for Research on Cancer (IARC) has classified 1,2-epoxybutane as a Group 2B, possibly carcinogenic to humans.; 1,2-butylene oxide appears as a clear colorless volatile liquid with an ethereal odor. Flash point near 0°F. Density about 6.9 lb / gal. Soluble in water. Boiling point near 140°F. Flammable over a wide range of vapor-air concentrations. May polymerize with the evolution of heat and possible rupture of container if contaminated. Vapors irritate eyes, skin and respiratory system. Prolonged contact with skin may cause in delayed burns. Vapors are heavier than air. Used as an intermediate to make various polymers. Chemicals that polymerize are often stabilized by refrigeration.
• Solubility: greater than or equal to 100 mg/mL at 63° F (NTP, 1992); 1.04 M; In water, 95.5 g/L at 25 °C (OECD Method 105); In water, 8.68 g/100 g water at 25 °C; In water, 59 g/L at 20 °C; Very soluble in ethanol, acetone; miscible with ether; Miscible with common aliphatic and aromatic solvents; Solubility in water, g/100ml at 20 °C: 5.9 (moderate)
• Synonyms: 2-Ethyl-oxirane; (±)-2-Ethyloxirane; (±)-Ethyloxirane; 1,2-Butene Oxide; 1,2-Butylene Epoxide; 1,2-Butylene Oxide; 1,2-Epoxybutane; 1-Butene Oxide; 1-Butylene Oxide; 2-Ethyloxirane; Butene 1,2-epoxide; Butylene Oxide; DL-1,2-Epoxybutane; Epoxybutane
• Vapor Density: 2.49 (NTP, 1992) (Relative to Air); 2.49 (Air = 1); Relative vapor density (air = 1): 2.2
• Vapor Pressure: 160 mm Hg at 55 °F ; 215 mm Hg at 70.0° F (NTP, 1992); 180.01 mmHg; 170 mm Hg at 24 °C; Vapor pressure, kPa at 20 °C: 18.8
• PubChem Compound: 7834
• Last Modified: Nov 11 2021